1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride
Overview
Description
1-(3,6-Dichloropyridin-2-yl)methanamine hydrochloride, also known as DCPMH, is an organic compound used in scientific research. It is an aniline derivative and a member of the pyridine family. DCPMH is used in a variety of laboratory experiments and research applications due to its unique properties.
Mechanism of Action
1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride acts as a proton donor, donating a proton to the substrate molecule. This protonation results in a change in the substrate molecule's structure, allowing it to bind to other molecules. This proton transfer is reversible, meaning that the substrate molecule can be released from the binding site once the proton is removed.
Biochemical and Physiological Effects
1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer properties, as well as the ability to modulate cell signaling pathways. Additionally, it has been shown to have an effect on the expression of certain genes, which can affect the development of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride in laboratory experiments has several advantages. It is relatively easy to synthesize, cost-effective, and can be used in a variety of research applications. Additionally, it is a stable compound and can be stored for long periods of time without degradation. However, there are some limitations to its use. It is not soluble in water, so it must be dissolved in an organic solvent. Additionally, it can be toxic if ingested, so it must be handled with care.
Future Directions
There are a variety of potential future directions for 1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride. It could be used in the development of new drugs and pharmaceuticals, as well as the development of new materials. Additionally, it could be used to study the effects of proton transfer on biological systems. It could also be used to explore the potential of using proton transfer in the development of new therapies. Finally, it could be used to study the effects of proton transfer on chemical reactions, such as the synthesis of new molecules.
Synthesis Methods
1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride is synthesized by reacting 3,6-dichloropyridin-2-amine with hydrochloric acid. The reaction proceeds in an aqueous medium and is catalyzed by an acid. The product is then isolated and purified using recrystallization. The process is simple and cost-effective, making it a popular choice for laboratory experiments.
Scientific Research Applications
1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride is used in a variety of scientific research applications. It is used as a building block for the synthesis of other organic compounds, as a catalyst for various reactions, and as a reagent for the preparation of a variety of biologically active molecules. It has also been used in the synthesis of drugs and pharmaceuticals, as well as in the development of new materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride involves the reaction of 3,6-dichloropyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "3,6-dichloropyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3,6-dichloropyridine in a mixture of formaldehyde and hydrochloric acid.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Allow the reaction mixture to cool and then add sodium borohydride slowly with stirring.", "Step 4: Continue stirring the reaction mixture for several hours.", "Step 5: Add hydrochloric acid to the reaction mixture to adjust the pH to acidic.", "Step 6: Filter the resulting solid and wash with water.", "Step 7: Dry the product under vacuum to yield 1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride." ] } | |
CAS RN |
1956310-00-1 |
Product Name |
1-(3,6-dichloropyridin-2-yl)methanamine hydrochloride |
Molecular Formula |
C6H7Cl3N2 |
Molecular Weight |
213.5 |
Purity |
95 |
Origin of Product |
United States |
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